Methyl 4-[[[2-(4-fluoroanilino)-2-oxoacetyl]amino]methyl]benzoate

• IUPAC Name: methyl 4-[[[2-(4-fluoroanilino)-2-oxoacetyl]amino]methyl]benzoate
• InChI: InChI=1S/C17H15FN2O4/c1-24-17(23)12-4-2-11(3-5-12)10-19-15(21)16(22)20-14-8-6-13(18)7-9-14/h2-9H,10H2,1H3,(H,19,21)(H,20,22)
• InChI Key: AIQHFGIKEYMMHK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)CNC(=O)C(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C17H15FN2O4
• Molecular Weight: 330.31 g/mol

Description

Methyl 4-({[(4-fluorophenyl)aminoacetyl]amino}methyl)benzoate is a complex organic compound with a molecular formula of C16H14FNO4. This compound is characterized by the presence of a fluorophenyl group, an oxoacetyl group, and a benzoate ester. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of methyl 4-({[(4-fluorophenyl)aminoacetyl]amino}methyl)benzoate typically involves a multi-step process. One common method involves the reaction of 4-fluoroaniline with oxalyl chloride to form the corresponding acyl chloride. This intermediate is then reacted with methyl 4-aminobenzoate in the presence of a base such as triethylamine to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to ensure the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

Methyl 4-({[(4-fluorophenyl)aminoacetyl]amino}methyl)benzoate undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the fluorophenyl group, where the fluorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

Methyl 4-({[(4-fluorophenyl)aminoacetyl]amino}methyl)benzoate has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development and as a pharmacological agent.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of methyl 4-({[(4-fluorophenyl)aminoacetyl]amino}methyl)benzoate involves its interaction with specific molecular targets. The compound can inhibit certain enzymes or receptors, leading to its biological effects. The pathways involved may include inhibition of protein synthesis or disruption of cellular processes .

Comparison with Similar Compounds

Similar Compounds

• Methyl 4-[(2-fluorobenzoyl)amino]benzoate
• Methyl 4-(((4-fluorophenoxy)acetyl)amino)benzoate

Uniqueness

Methyl 4-({[(4-fluorophenyl)aminoacetyl]amino}methyl)benzoate is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its fluorophenyl group enhances its stability and reactivity compared to similar compounds .